Cas no 2961-75-3 (Benzenebutanenitrile, a,a-diphenyl-)

• Product Name: Benzenebutanenitrile, a,a-diphenyl-
• CAS No: 2961-75-3
• MF: C₂₂H₁₉N
• MW: 297.392965555191
• CID: 279542
• PubChem ID: 256030
• Update Time: 2025-04-19

Benzenebutanenitrile, a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, a,a-diphenyl-
• 2,2,4-triphenylbutanenitrile
• 2,2,4-Triphenyl-butyronitril
• AC1L5TPX
• AC1Q4QOA
• AG-K-23915
• AR-1D0689
• CTK4G3557
• NSC82227
• DTXSID30292390
• 2961-75-3
• NSC-82227

• Inchi： 1S/C22H19N/c23-18-22(20-12-6-2-7-13-20,21-14-8-3-9-15-21)17-16-19-10-4-1-5-11-19/h1-15H,16-17H2
• InChI Key： KDKFWZRKCQMAIZ-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.15187
• Monoisotopic Mass: 297.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 431.6°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.599
• PSA: 23.79
• LogP: 5.12908